5-Chloro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine

• IUPAC Name: 5-chloro-3-iodo-1-(oxan-2-yl)pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C11H11ClIN3O/c12-9-5-7-8(6-14-9)16(15-11(7)13)10-3-1-2-4-17-10/h5-6,10H,1-4H2
• InChI Key: RMSXMPHOJDTBJK-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=CN=C(C=C3C(=N2)I)Cl
• Molecular Formula: C11H11ClIN3O
• Molecular Weight: 363.58 g/mol

Description

5-Chloro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine is an organic compound with a molecular formula of C8H9ClIN2O. It is an aromatic compound, which is a class of compounds that are characterized by their strong odors. 5-Chloro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound, meaning that it is composed of two or more different types of atoms in a ring structure. This compound has attracted attention due to its potential applications in medicine and science, and is currently being studied for its possible therapeutic effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Sonogashira-Type Reactions : 5-Chloro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine serves as a precursor in Sonogashira-type cross-coupling reactions, used to create various pyrazolo[4,3-c]pyridines. This reaction is significant for generating diverse pyrazole-derived compounds with potential applications in material science and pharmaceuticals (Vilkauskaitė, Šačkus, & Holzer, 2011).

• Synthesis of Pyrazolo[3,4-b]pyridines : This compound is integral in the ultrasound-assisted synthesis of pyrazolo[3,4-b]pyridines, which demonstrates potential as corrosion inhibitors for mild steel in acidic environments. This underscores its utility in industrial applications, particularly in corrosion prevention (Dandia, Gupta, Singh, & Quraishi, 2013).

• Palladium-mediated Synthesis : The compound plays a role in palladium-mediated synthesis of diverse pyrazolo[3,4-b]pyridines, highlighting its utility in complex organic syntheses. Such reactions are crucial in creating novel molecules for further pharmaceutical and chemical research (Lavecchia, Berteina‐Raboin, & Guillaumet, 2004).

Applications in Material Science and Pharmacology

• Neurotropic Activity : This compound has been used in the synthesis of S-alkyl derivatives of pyrano[3,4-c]pyridines, which exhibit neurotropic activity. This highlights its potential application in developing new neuroactive compounds for medical use (Shamir Dashyan, Paronikyan, Mamyan, & Paronikyan, 2022).

• Antimicrobial and Antioxidant Properties : Certain derivatives of this compound have been evaluated for antimicrobial and antioxidant properties. This suggests its potential in developing new antimicrobial agents and antioxidants (Variya, Panchal, & Patel, 2019).